(3-amino-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridin-2-yl)(phenyl)methanone

• IUPAC Name: (6-amino-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1,3(7),5,8-tetraen-5-yl)-phenylmethanone
• InChI: InChI=1S/C17H14N2OS/c18-14-12-9-11-7-4-8-13(11)19-17(12)21-16(14)15(20)10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8,18H2
• InChI Key: UCPKCQGDMLSNHU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC3=C(N=C2C1)SC(=C3N)C(=O)C4=CC=CC=C4
• Molecular Formula: C17H14N2OS
• Molecular Weight: 294.4 g/mol

Description

“(3-amino-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridin-2-yl)(phenyl)methanone” is a chemical compound with the linear formula C14H14N2OS. It has a molecular weight of 258.344. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Spectroscopic Properties and Molecular Structure

• The electronic absorption, excitation, and fluorescence properties of 3-amino-substituted-thieno[2,3-b]pyridine/quinolin-2-yl)(phenyl)methanones were investigated. These compounds show dual fluorescence with weak charge transfer separation in various solvents. Quantum chemistry calculations reveal these compounds exist in two rotamers, with intramolecular hydrogen bonds significantly affecting the energy of the HOMO-1 molecular orbital (Al-Ansari, 2016).

Antitumor Potential

• A specific derivative, (3-Amino-6-thiophen-2-yl-thieno[2,3-b]pyridin-2-yl)phenylmethanone, showed selective cytotoxicity against a tumorigenic cell line. Its molecular structure, possessing bioisosteric substructures, is linked to its biological activity, though the precise structure-activity relationship remains complex and not fully understood (Hayakawa et al., 2004).

Molecular Synthesis and Reactions

• Studies on the synthesis of various heterocyclic compounds involving 3-amino-substituted-thieno[2,3-b]pyridine/quinolin derivatives reveal intricate reaction pathways and the formation of complex molecular structures with potential pharmacological interests (Austin et al., 2007), (Oliveira Udry et al., 2014).

Chemical and Biological Applications

• The synthesis and antimicrobial evaluation of novel bis-α,β-unsaturated ketones and related derivatives involving thieno[2,3-b]pyridine structures have been reported. These compounds show promising antimicrobial properties and are structurally elucidated based on spectral properties and elemental analyses (Altalbawy, 2013).
• The synthesis and characterization of novel thieno-fused bicyclic compounds through new enaminone containing thieno[2,3-b]pyridine scaffold demonstrate the versatility of these compounds in molecular synthesis and potential applications in various scientific fields (Mabkhot et al., 2015).

Safety and Hazards

Sigma-Aldrich provides this compound to researchers but does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.